Cas no 10236-58-5 (L-Selenocysteine)

• Product Name: L-Selenocysteine
• CAS No: 10236-58-5
• MF: C₃H₇NO₂Se
• MW: 168.05318
• CID: 161509
• PubChem ID: 25076
• Update Time: 2025-11-02

L-Selenocysteine Chemical and Physical Properties

Names and Identifiers

• L-Alanine, 3-selenyl-
• L-Alanine, 3-selenyl
• L-Selenocysteine
• Selenocysteine
• (2R)-2-Amino-3-(hydroseleno)propionic acid
• (R)-2-aMino-3-hydroselenopropanoic acid
• 3-(Hydroseleno)alanine
• 3-Selenylalanine
• 3-Selenyl-L-alanine
• L-selenocystein
• selenocystine
• Seleno-L-cysteine
• ZKZBPNGNEQAJSX-REOHCLBHSA-N
• C05688
• Alanine, 3-selenyl-
• 3-Selanyl-L-alanine
• Q408663
• UNII-0CH9049VIS
• CHEBI:16633
• 3-seleno-alanine
• AKOS025146617
• Selenium cysteine
• CHEMBL109962
• 0CH9049VIS
• (2R)-2-amino-3-selanylpropanoate
• DB02345
• L-Selenozystein
• SELENOCYSTEINE [MI]
• SCHEMBL38518
• (R)-2-Amino-3-hydroselenopropanoicacid
• 10236-58-5
• (2R)-2-amino-3-selanylpropanoic acid
• HY-129053
• DTXSID00881371
• CS-0103330
• FDKWRPBBCBCIGA-REOHCLBHSA-N

• Inchi： InChI=1S/C3H7NO2Se/c4-2(1-7)3(5)6/h2,7H,1,4H2,(H,5,6)/t2-/m0/s1
• InChI Key： ZKZBPNGNEQAJSX-REOHCLBHSA-N
• SMILES： OC(=O)[C@H](C[SeH])N

Computed Properties

• Exact Mass: 168.96400
• Monoisotopic Mass: 168.96420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 75.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32000
• LogP: -0.20210
• pka: 5.2(at 25℃)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives L-alpha-amino acids

Additional information on L-Selenocysteine

L-Selenocysteine (CAS No. 10236-58-5): A Key Selenoprotein Building Block with Emerging Health Applications

In the realm of bioactive amino acids, L-Selenocysteine (CAS No. 10236-58-5) stands out as a unique selenated analog of cysteine that serves as the 21st proteinogenic amino acid. This specialized compound, often abbreviated as Sec or U in single-letter code, plays critical roles in selenoprotein biosynthesis and redox regulation across biological systems. Unlike standard amino acids, L-Selenocysteine is incorporated into proteins through a sophisticated translational recoding mechanism directed by SECIS elements (selenocysteine insertion sequences).

The growing scientific interest in L-Selenocysteine supplements stems from its presence in glutathione peroxidase and thioredoxin reductase – key enzymes involved in cellular antioxidant defense. Recent studies highlight its potential in addressing oxidative stress-related conditions, a major health concern in today's pollution-heavy environments. The compound's selenium-carbon bond gives it distinct chemical properties compared to its sulfur-containing counterpart, including enhanced nucleophilicity and redox activity.

From a biochemical perspective, L-Selenocysteine powder demonstrates remarkable stability when properly stored under inert conditions, though it remains sensitive to oxidation in aqueous solutions. Its molecular weight of 168.06 g/mol and specific optical rotation make it identifiable through advanced analytical techniques like HPLC-MS and NMR spectroscopy. The compound's isoelectric point and solubility characteristics are frequently discussed in pharmaceutical formulation circles.

The market for high purity L-Selenocysteine has expanded significantly with increasing recognition of selenium's essential role in human health. Current research explores its applications in nutraceutical development, particularly for supporting thyroid function and immune response. Manufacturers now offer various grades including pharmaceutical grade L-Selenocysteine and research grade Sec to meet diverse application needs.

Recent breakthroughs in selenocysteine incorporation technology have enabled more efficient production of selenoproteins, driving demand for quality L-Selenocysteine suppliers. Analytical challenges persist in quantifying this amino acid in complex matrices, prompting development of specialized selenocysteine detection methods. The compound's stability in different pH conditions remains an active area of investigation for nutritional supplement formulators.

Emerging applications of L-Selenocysteine derivatives show promise in areas ranging from anti-aging skincare to neuroprotective formulations. Its role in the biosynthesis of selenoprotein P, the primary selenium transport protein in plasma, has sparked interest in cardiovascular health applications. The compound's unique properties continue to inspire innovations in biocatalysis and enzyme engineering.

Quality specifications for L-Selenocysteine CAS 10236-58-5 typically include purity assessments by HPLC analysis, heavy metal content limits, and microbiological testing. Storage recommendations emphasize protection from moisture and oxidation, with many suppliers offering nitrogen-purged packaging for maximum stability. The global market shows particular growth in regions with selenium-deficient soils, where selenium supplementation receives heightened attention.

Ongoing research into selenocysteine metabolism pathways continues to reveal new therapeutic possibilities. The compound's participation in redox signaling mechanisms makes it a subject of interest for researchers studying cellular stress responses. Advanced delivery systems for L-Selenocysteine compounds are being developed to enhance bioavailability and targeted action.

From an industrial perspective, synthetic methods for L-Selenocysteine production have evolved to include both chemical synthesis and biotechnological approaches. The latter methods, employing engineered microorganisms, show particular promise for sustainable production. Regulatory considerations for dietary L-Selenocysteine vary by region, with most markets requiring rigorous safety evaluation.

The scientific literature contains numerous studies on selenocysteine biological functions, particularly its role in various selenoenzymes. This research underpins growing applications in functional food development and precision nutrition strategies. The compound's unique biochemical properties ensure its continued relevance in both basic research and applied health sciences.